Cas no 922010-66-0 (2-(2-methoxyphenoxy)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylacetamide)

• Product name: 2-(2-methoxyphenoxy)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylacetamide
• CAS No: 922010-66-0
• MF: C₂₅H₃₃N₃O₄
• MW: 439.547226667404
• CID: 6318993
• PubChem ID: 16812669

2-(2-methoxyphenoxy)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenoxy)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylacetamide
• 2-(2-methoxyphenoxy)-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl]acetamide
• AKOS024636762
• 2-(2-methoxyphenoxy)-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-morpholinoethyl)acetamide
• 2-(2-methoxyphenoxy)-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-morpholin-4-ylethyl]acetamide
• 922010-66-0
• F2292-0303

• Inchi： 1S/C25H33N3O4/c1-27-11-5-6-19-16-20(9-10-21(19)27)22(28-12-14-31-15-13-28)17-26-25(29)18-32-24-8-4-3-7-23(24)30-2/h3-4,7-10,16,22H,5-6,11-15,17-18H2,1-2H3,(H,26,29)
• InChI Key： QRPUIZUNEYIFBW-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(CNC(COC1C=CC=CC=1OC)=O)C1C=CC2=C(C=1)CCCN2C

Computed Properties

• Exact Mass: 439.24710654g/mol
• Monoisotopic Mass: 439.24710654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-(2-methoxyphenoxy)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylacetamide

Introduction to Compound with CAS No. 922010-66-0 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 922010-66-0 is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical research. This compound, formally known as 2-(2-methoxyphenoxy)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylacetamide, represents a fascinating intersection of organic chemistry and medicinal biology. Its complex molecular structure and diverse functional groups make it a promising candidate for various therapeutic applications.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways associated with neurological disorders. The structural features of this compound, particularly the presence of a tetrahydroquinoline moiety and morpholine rings, suggest potential interactions with central nervous system receptors. These interactions are of paramount importance in the development of treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

One of the most intriguing aspects of this compound is its potential as a scaffold for drug development. The combination of a phenolic group, a methoxy substituent, and an acetamide moiety provides multiple sites for chemical modification. This flexibility allows researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound, making it an attractive candidate for further exploration.

Recent studies have begun to uncover the mechanisms by which similar compounds might exert their effects on biological systems. For instance, the tetrahydroquinoline ring is known to interact with various neurotransmitter receptors, including serotonin and dopamine receptors. These interactions are critical for modulating mood and cognitive function. Additionally, the morpholine ring can enhance solubility and bioavailability, which are essential factors in drug design.

The pharmaceutical industry has been particularly interested in compounds that can cross the blood-brain barrier (BBB). The structural composition of this compound suggests that it may possess the necessary properties to achieve this feat. The ability to penetrate the BBB is a significant advantage for drugs targeting central nervous system disorders, as it ensures that therapeutic agents can reach their intended sites of action.

Another area of interest is the potential anti-inflammatory properties of this compound. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By targeting inflammatory pathways, this compound could offer a novel therapeutic approach to managing these conditions. Preliminary in vitro studies have shown promising results regarding its ability to modulate inflammatory responses.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are employed to construct the complex molecular framework efficiently. These techniques not only enhance yield but also improve purity, which is crucial for pharmaceutical applications.

In conclusion, the compound with CAS number 922010-66-0, specifically 2-(2-methoxyphenoxy)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylacetamide, represents a significant advancement in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable tool for developing new treatments for neurological and inflammatory disorders. As research continues to uncover its full therapeutic potential, this compound is poised to play a crucial role in shaping future medical interventions.